Cas no 264916-06-5 (tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate)

Technical Introduction: Tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in pharmaceutical and agrochemical applications. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating selective reactions at the amino functionality. Its isoindoline scaffold is a key structural motif in bioactive compounds, enabling efficient derivatization. The compound’s high purity and well-defined reactivity make it suitable for complex molecule construction, including heterocyclic systems. Its compatibility with standard synthetic protocols ensures reliable performance in multi-step syntheses. This intermediate is particularly useful in medicinal chemistry for the development of novel therapeutic agents, owing to its balanced reactivity and robust handling properties.
tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate structure
264916-06-5 structure
Product Name:tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate
CAS No:264916-06-5
MF:C13H18N2O2
MW:234.294223308563
MDL:MFCD08234717
CID:247687
PubChem ID:22591361
Update Time:2025-06-26

tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 5-aminoisoindoline-2-carboxylate
    • 2H-Isoindole-2-carboxylic acid, 5-amino-1,3-dihydro-, 1,1-dimethylethyl ester
    • tert-butyl 5-amino-1,3-dihydroisoindole-2-carboxylate
    • 5-AMINO-1,3-DIHYDRO-ISOINDOLE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 5-amino-2-tert-butoxycarbonylisoindoline
    • tert-butyl 5-amino-1,3-dihydro-2H-isoindole-2-carboxylate
    • tert-butyl 5-aMino-2,3-dihydro-1H-isoindole-2-carboxylate
    • 5-Amino-1,3-dihydro-2H-isoindole-2-carboxylic acid tert-butyl ester
    • 5-Amino-2-(tert-butoxycarbonyl)isoindoline
    • 5-Aminoisoindoline-2-carboxylic acid tert-butyl ester
    • 5-AMINO-2-BOC-ISOINDOLINE
    • PubChem18077
    • Tert-butyl5-aminoisoindoline-2-carboxylate
    • 2-Boc-5-aminoisoindoline
    • 2-N-Boc-5-aminoisoindoline
    • 2-N-boc-5-amino-isoindoline
    • SB10571
    • 264916-06-5
    • A16040
    • DTXSID00626668
    • SC1106
    • SY112265
    • EN300-188167
    • DS-11619
    • AM20040053
    • TERT-BUTYL 5-AMINOISOINDOLINE- 2-CARBOXYLATE
    • MFCD08234717
    • SCHEMBL2480343
    • AKOS014514293
    • WJFWIRWHYIDBAQ-UHFFFAOYSA-N
    • 5-amino-2-tert-butoxycarbon-ylisoindoline
    • FT-0647036
    • AC-7914
    • J-524729
    • SCHEMBL520400
    • CS-W019616
    • PB29478
    • tert-Butyl-5-aminoisoindoline-2-carboxylate
    • DB-008699
    • tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate
    • MDL: MFCD08234717
    • Inchi: 1S/C13H18N2O2/c1-13(2,3)17-12(16)15-7-9-4-5-11(14)6-10(9)8-15/h4-6H,7-8,14H2,1-3H3
    • InChI Key: WJFWIRWHYIDBAQ-UHFFFAOYSA-N
    • SMILES: O(C(N1CC2C=CC(=CC=2C1)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 234.13700
  • Monoisotopic Mass: 234.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.177
  • Melting Point: No data available
  • Boiling Point: 376.3°C at 760 mmHg
  • Flash Point: No data available
  • Refractive Index: 1.582
  • PSA: 55.56000
  • LogP: 3.03860
  • Vapor Pressure: No data available

tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate Security Information

tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate

tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate (CAS No. 264916-06-5) is a significant molecule in the field of organic chemistry, particularly in drug discovery and materials science. This compound belongs to the class of isoindoles, which are bicyclic aromatic structures with a wide range of applications. The isoindole core of this molecule is substituted with a tert-butyl group and an amino group, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry due to their potential as kinase inhibitors and other therapeutic agents. The tert-butyl group in this compound serves as a bulky substituent, which can influence the molecule's pharmacokinetic properties, such as solubility and bioavailability. The amino group, on the other hand, introduces hydrogen bonding capabilities, enhancing the molecule's interaction with biological targets.

The synthesis of tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate typically involves multi-step reactions, including coupling reactions and cyclizations. Researchers have explored various methods to optimize the synthesis process, focusing on improving yield and purity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies.

In terms of applications, this compound has shown promise in drug discovery programs targeting cancer and inflammatory diseases. Its ability to modulate key signaling pathways makes it a valuable lead compound for further optimization. Additionally, the tert-butyl group provides opportunities for further functionalization, allowing chemists to explore diverse substitution patterns and enhance the molecule's biological activity.

From a materials science perspective, isoindole derivatives like tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate have been investigated for their potential in organic electronics. The aromaticity of the isoindole ring contributes to its electronic properties, making it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent studies have demonstrated that substituent effects can significantly influence the electronic characteristics of these materials.

The versatility of tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate lies in its ability to serve as both a drug candidate and a material precursor. Its unique combination of functional groups allows for a wide range of chemical modifications, enabling researchers to tailor its properties for specific applications. As ongoing research continues to uncover new uses for this compound, its role in both medicinal and materials chemistry is expected to grow.

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